Cas no 863992-56-7 (Anthracene-9,10-diboronic acid bis(pinacol) ester)

Anthracene-9,10-diboronic acid bis(pinacol) ester structure
863992-56-7 structure
Anthracene-9,10-diboronic acid bis(pinacol) ester
863992-56-7
C26H32B2O4
430.151887893677
MFCD16294538
860182
354335404

Anthracene-9,10-diboronic acid bis(pinacol) ester Properties

Names and Identifiers

    • Anthracene-9,10-diboronic acid bis(pinacol) ester
    • 9,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
    • 4,4,5,5-tetramethyl-2-[10-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracen-9-yl]-1,3,2-dioxaborolane
    • 9,10-Anthracenediboronic acid bis(pinacol) ester
    • 9,10-bisborylanthracene
    • A-9217
    • AMTB237
    • 9,10-Bis(4,4,5,5-tetramethyl[1.3.2]dioxaborolan-2-yl)anthracene
    • ZLXSWNVYGSZXOP-UHFFFAOYSA-N
    • AK185943
    • OR303486
    • B4562
    • 9,10-Anthracenediboronic acid bis(pina
    • 2,2′-(9,10-Anthracenediyl)bis[4,4,5,5-tetramethyl-1,3,2-dioxaborolane] (ACI)
    • 4,4,5,5-TETRAMETHYL-2-[10-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ANTHRACEN-9-YL]-1,3,2-DIOXABOROLANE
    • 863992-56-7
    • AKOS025392305
    • 2,2'-(Anthracene-9,10-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
    • AS-2438
    • 9,10-ANTHRACENEDIBORONIC ACID BIS(PINACOL) ESTER
    • SCHEMBL2018549
    • MFCD16294538
    • 9,10-Anthracenediboronic acid bis(pinacol) ester, 97%
    • DTXSID10725454
    • T71411
    • 9,10-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolanyl)anthracene
    • CS-W011627
    • C26H32B2O4
    • +Expand
    • MFCD16294538
    • ZLXSWNVYGSZXOP-UHFFFAOYSA-N
    • 1S/C26H32B2O4/c1-23(2)24(3,4)30-27(29-23)21-17-13-9-11-15-19(17)22(20-16-12-10-14-18(20)21)28-31-25(5,6)26(7,8)32-28/h9-16H,1-8H3
    • O1C(C)(C)C(C)(C)OB1C1=C2C(C=CC=C2)=C(B2OC(C)(C)C(C)(C)O2)C2C1=CC=CC=2

Computed Properties

  • 430.24900
  • 0
  • 4
  • 2
  • 430.2486698g/mol
  • 32
  • 605
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 36.9

Experimental Properties

  • 4.59140
  • 36.92000
  • >300 °C
  • 388(Cyclohexane)(lit.)

Anthracene-9,10-diboronic acid bis(pinacol) ester Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003O01-250mg
9,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
 863992-56-7 98%
250mg
 $8.00 2024-04-21
A2B Chem LLC
AB70273-250mg
Anthracene-9,10-diboronic acid bis(pinacol) ester
 863992-56-7 98%
250mg
 $8.00 2024-04-19
Aaron
AR003O8D-100mg
9,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
 863992-56-7 98%
100mg
 $5.00
abcr
AB264361-250 mg
Anthracene-9,10-diboronic acid bis(pinacol) ester, 95%; .
 863992-56-7 95%
250 mg
 €92.30 2023-07-20
AK Scientific
AMTB237-250mg
9,10-Anthracenediboronic acid bis(pinacol) ester
 863992-56-7 95%
250mg
 $21 2024-07-20
Alichem
A229000250-25g
9,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
 863992-56-7 95%
25g
 $552.72 2023-08-31
Ambeed
A306909-250mg
9,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
 863992-56-7 98%
250mg
 $10.0 2024-07-18
Apollo Scientific
OR303486-1g
9,10-Anthracenediboronic acid bis(pinacol) ester
 863992-56-7 98%
1g
 £70.00 2023-09-01
Chemenu
CM217586-5g
9,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
 863992-56-7 95%
5g
 $*** 2023-05-29
eNovation Chemicals LLC
Y1045705-5g
9,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
 863992-56-7 98%
5g
 $230 2022-10-11

Anthracene-9,10-diboronic acid bis(pinacol) ester Synthesis

Synthetic Circuit 1

73183-34-3 73183-34-3
523-27-3 523-27-3
863992-56-7 863992-56-7
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Palladium diacetate Solvents: Dimethylformamide ;  overnight, 80 °C
Reference
B-N Lewis Pair Functionalization of Anthracene: Structural Dynamics, Optoelectronic Properties, and O2 Sensitization
Liu, Kanglei; et al, Journal of the American Chemical Society, 2017, 139(50), 18170-18173

Synthetic Circuit 2

926653-52-3 926653-52-3
61676-62-8 61676-62-8
863992-56-7 863992-56-7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  1 h, -78 °C; 1 h, -78 °C; -78 °C → rt; 1 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
Diborylated Magnesium Anthracene as Precursor for B2H5--Bridged 9,10-Dihydroanthracene
Pospiech, Steffen; et al, Chemistry - A European Journal, 2015, 21(22), 8229-8236

Synthetic Circuit 3

73183-34-3 73183-34-3
605-48-1 605-48-1
863992-56-7 863992-56-7
Reaction Conditions
1.1 Reagents: Lithium tert-butoxide Catalysts: Iron(III) acetylacetonate Solvents: Toluene ,  Tetrahydrofuran ;  16 h, 130 °C; 130 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Iron-catalyzed borylation of aryl chlorides in the presence of potassium t-butoxide
Yoshida, Takumi; et al, ACS Catalysis, 2017, 7(5), 3199-3203

Synthetic Circuit 4

523-27-3 523-27-3
76-09-5 76-09-5
863992-56-7 863992-56-7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, -78 °C; 2 h, -78 °C
1.2 Reagents: Triethyl borate ;  10 min, -78 °C; 19 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  -78 °C; 4 h, rt
1.4 Reagents: Sodium sulfate Catalysts: Acetic acid Solvents: Tetrahydrofuran ;  2 d, rt
Reference
Multipoint Recognition of Ditopic Aromatic Guest Molecules via Ag-π Interactions within a Dimetal Macrocycle
Omoto, Kenichiro; et al, Journal of the American Chemical Society, 2014, 136(52), 17946-17949

Synthetic Circuit 5

120-12-7 120-12-7
863992-56-7 863992-56-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ;  25 °C; 5 h, 25 °C
2.1 Reagents: Potassium acetate Catalysts: Palladium diacetate Solvents: Dimethylformamide ;  12 h, 80 °C
Reference
Copolymers of 4-thieno[3,2-b]thiophen-3-ylbenzonitrile with anthracene and biphenyl; synthesis, characterization, electronic, optical, and thermal properties
Isci, Recep ; et al, Journal of Polymer Science (Hoboken, 2021, 59(1), 117-123

Synthetic Circuit 6

120-12-7 120-12-7
863992-56-7 863992-56-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ;  5 h, rt
2.1 Reagents: Potassium acetate Catalysts: Palladium(2+) Solvents: Dimethylformamide ;  80 °C
Reference
Polymers of 4-thieno[3,2-b]thiophen-3-ylbenzonitrile with anthracene and biphenyl: their electronic and optoelectronic properties
Isci, Recep; et al, International Electronic Conference on Synthetic Organic Chemistry, 2019, 1, 1-9

Synthetic Circuit 7

120-12-7 120-12-7
863992-56-7 863992-56-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ;  rt; 4 h, rt
2.1 Reagents: Potassium acetate Catalysts: Palladium diacetate Solvents: Dimethylformamide ;  7 h, 80 °C
Reference
Synthesis of monodisperse oligocarbazoles-functionalized anthracenes with intense blue-emitting
Zhan, Yong; et al, Tetrahedron Letters, 2013, 54(6), 594-599

Anthracene-9,10-diboronic acid bis(pinacol) ester Raw materials

Anthracene-9,10-diboronic acid bis(pinacol) ester Preparation Products

Anthracene-9,10-diboronic acid bis(pinacol) ester Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:863992-56-7)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:863992-56-7)
TANG SI LEI
15026964105
2881489226@qq.com

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